![molecular formula C15H9BrN2O4 B4394789 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide](/img/structure/B4394789.png)
5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide
Overview
Description
5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that its anticancer activity is due to its ability to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Its neuroprotective activity is thought to be due to its ability to modulate the release of neurotransmitters such as glutamate and dopamine. Its antibacterial and antifungal activity is thought to be due to its ability to disrupt the cell membrane of bacteria and fungi.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the activity of HDACs. In neuronal cells, it has been shown to modulate the release of neurotransmitters such as glutamate and dopamine. In bacteria and fungi, it has been shown to disrupt the cell membrane.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide in lab experiments is its potential as a multifunctional agent with applications in various fields. Another advantage is its ability to inhibit the activity of HDACs, which are important targets in cancer research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
For research on 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide include further investigation of its mechanism of action, optimization of its use in lab experiments, and exploration of its potential applications in other fields such as immunology and cardiovascular diseases. Additionally, research could focus on developing derivatives of this compound with improved activity and selectivity.
Scientific Research Applications
5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide has been studied for its potential applications in various fields such as cancer research, neurological disorders, and infectious diseases. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, it has been studied for its potential as a neuroprotective agent and for its ability to modulate neurotransmitter release. In infectious diseases, it has been shown to have antibacterial and antifungal properties.
properties
IUPAC Name |
5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9BrN2O4/c16-10-4-5-13-9(6-10)7-14(22-13)15(19)17-11-2-1-3-12(8-11)18(20)21/h1-8H,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVBTWKMPDRMGGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC3=C(O2)C=CC(=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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